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Compound of Interest

Compound Name: Rhodium triiodide

L  Get Quote

Cat. No.: B070022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of rhodium triiodide (Rhis), a compound of
significant interest in catalysis and materials science. This document details its fundamental
physicochemical properties, comprehensive experimental protocols for its synthesis and
characterization, and its pivotal role in industrial catalytic processes.

Quantitative Physicochemical Data

The essential quantitative properties of rhodium triiodide are summarized in the table below
for quick reference and comparison.

Property Value

Molecular Formula Rhls

Molecular Weight 483.62 g/mol

Density 6.4 g/lcm?3[1]
Appearance Black crystalline solid[1]

Crystal Structure

Monoclinic[1]

Solubility

Insoluble in water. Soluble in alcohol, acetone.

[1]
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Experimental Protocols

This section outlines detailed methodologies for the synthesis and characterization of rhodium
triiodide.

Synthesis of Rhodium Triiodide

Two primary methods for the synthesis of rhodium triiodide are presented below: the solution
synthesis method and the direct synthesis method.

2.1.1. Solution Synthesis from Rhodium Trichloride
This method involves the reaction of a rhodium trichloride solution with an iodide source.

o Materials:

o

Rhodium trichloride hydrate (RhClsz-xH20)

o

Potassium iodide (KI) or hydroiodic acid (HI)

Deionized water

[¢]

[¢]

Acetone (for washing)
e Procedure:

o Dissolve a known quantity of rhodium trichloride hydrate in deionized water to create an
agueous solution.

o In a separate container, prepare a solution of potassium iodide or hydroiodic acid.

o Slowly add the iodide solution to the rhodium trichloride solution while stirring continuously.
A black precipitate of rhodium triiodide will form. The reaction is: RhClsz + 3Kl — Rhls! +
3KCL[1]

o Maintain the reaction mixture at a constant temperature (e.g., 80°C) for a period of 0.5 to 3
hours to ensure the completion of the reaction.[1]

o Allow the mixture to cool to room temperature.
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[e]

Collect the black precipitate by filtration.

o

Wash the precipitate several times with deionized water to remove any unreacted salts
and byproducts.

o

Perform a final wash with acetone to aid in drying.

[¢]

Dry the purified rhodium triiodide powder in a vacuum oven or desiccator.
2.1.2. Direct Synthesis from Rhodium Powder
This method involves the direct reaction of rhodium metal with iodine.
e Materials:
o Rhodium powder (Rh)
o lodine powder (I2)
o Initiator (e.g., isopropyl benzene peroxide, 0.3% dosage)[1]
o Acetic acid

e Procedure:

[¢]

In a reaction vessel, combine rhodium powder, iodine powder, and the initiator in their
stoichiometric proportions.[1]

o Seal the reactor and place it in a muffle furnace.

o Heat the mixture to a specified temperature and maintain it for a sufficient duration to allow
for the complete reaction between rhodium and iodine. The reaction is: 2Rh + 3l — 2Rhls.

[1]
o After the reaction is complete, allow the reactor to cool down.

o The resulting black product is then heated to 90°C and held at that temperature until a
constant weight is achieved to remove any unreacted iodine.[1]
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o Dissolve the crude rhodium triiodide in acetic acid.[1]

o Evaporate the acetic acid under reduced pressure to obtain the purified black solid of
rhodium triiodide.[1]

Characterization of Rhodium Triiodide

The identity and purity of the synthesized rhodium triiodide can be confirmed using the
following techniques:

» X-ray Diffraction (XRD): To confirm the crystalline structure of the compound.

o X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and the
oxidation state of rhodium. The Rh 3ds/2 and 3ds/z binding energies are characteristic of the
Rh3+ state.

 Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES): To quantitatively
determine the rhodium content in the final product.

Visualized Workflows and Signaling Pathways

This section provides diagrams created using the DOT language to illustrate key processes
involving rhodium triiodide.

Synthesis Workflow of Rhodium Triiodide

The following diagram illustrates the general workflow for the solution-based synthesis of
rhodium triiodide.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.chembk.com/en/chem/RHODIUM%20TRIIODIDE
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.chembk.com/en/chem/RHODIUM%20TRIIODIDE
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.benchchem.com/product/b070022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of Rhodium Triiodide
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Synthesis Workflow of Rhodium Triiodide
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Catalytic Cycle: Monsanto Acetic Acid Process

Rhodium triiodide is a precursor to the active catalyst in the Monsanto process for acetic acid
synthesis. The catalytic cycle involves a rhodium-iodide complex.[2][3][4][5]

Monsanto Acetic Acid Process Catalytic Cycle
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Monsanto Acetic Acid Process Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

